5-(3,4-dimethoxyphenyl)-1-(methylsulfonyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-2-methylsulfonyl-5-thiophen-2-yl-3,4-dihydropyrazole
• InChI: InChI=1S/C16H18N2O4S2/c1-21-14-7-6-11(9-15(14)22-2)13-10-12(16-5-4-8-23-16)17-18(13)24(3,19)20/h4-9,13H,10H2,1-3H3
• InChI Key: ZKSNPMGYZLVTRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC(=NN2S(=O)(=O)C)C3=CC=CS3)OC
• Molecular Formula: C16H18N2O4S2
• Molecular Weight: 366.5 g/mol

Description

5-(3,4-dimethoxyphenyl)-1-(methylsulfonyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C16H18N2O4S2 and its molecular weight is 366.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound "5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide" was synthesized from 3-(3,4-dimethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one and semicarbazide. X-ray diffraction studies revealed its crystallization in the triclinic system, stabilized by hydrogen bond interactions (Prabhuswamy et al., 2016).

Biological Activities and Applications

• A study on heterocyclic fused 2,5-dihydrothiophene S,S-dioxides, which are precursors to o-quinodimethanes, involved the synthesis of pyrazole fused sulfones showing potential for further chemical applications (Chaloner et al., 1992).

• Research on NH-pyrazoles, closely related to the compound of interest, focused on their annular tautomerism, elucidating their structure and behavior through X-ray crystallography and NMR spectroscopy, which can contribute to understanding their chemical properties (Cornago et al., 2009).

Chemical Properties and Reactions

• The synthesis and structural characterization of isostructural pyrazoles highlighted the importance of understanding the crystal structure for potential pharmacological applications, demonstrating the versatility of pyrazole compounds in drug design (Kariuki et al., 2021).

• A study on the synthesis of pharmaceutically important heteroaromatics from methyl phenyl sulfone, including pyrazoles, underscores the significance of these compounds in developing new drugs and highlights the methods for their synthesis (Yokoyama et al., 1984).